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Compound of Interest

Compound Name:
Methyl cis-9,10-

methylenehexadecanoate

Cat. No.: B3132009 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Methyl cis-9,10-
methylenehexadecanoate (CAS 36254-90-7). The following procedures ensure safe handling,

storage, and disposal of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment are critical to minimize exposure

and ensure personal safety. The following table summarizes the recommended PPE for

handling Methyl cis-9,10-methylenehexadecanoate.
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PPE Category Specification Purpose

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects eyes from potential

splashes or aerosols of the

chemical.

Hand Protection

Chemical resistant gloves

(e.g., nitrile, neoprene). Glove

material should be

impermeable to the substance.

Prevents direct skin contact

with the chemical. It is

important to note that no

specific glove material has

been universally

recommended due to a lack of

testing.

Body Protection
Long-sleeved laboratory coat

or chemical-resistant apron.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required with

adequate ventilation. Use a

NIOSH-approved respirator if

aerosols are generated or

ventilation is poor.

Ensures respiratory safety in

situations where inhalation

exposure is possible. Good

room ventilation or a fume

hood is typically sufficient.[1]

Operational Plan: Step-by-Step Handling Procedure
Following a standardized operational plan minimizes risks and ensures procedural consistency.

Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Confirm that an appropriate spill kit with absorbent materials is readily accessible.

Verify that eye wash stations and safety showers are unobstructed and operational.

Don the required PPE as specified in the table above.

Handling:
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Handle the substance in a well-ventilated area to avoid the buildup of vapors.[1]

Avoid contact with skin, eyes, and clothing.[1]

Keep the container tightly closed when not in use.

Keep away from heat, sparks, and open flames as a precautionary measure.[2]

Storage:

Store in a tightly sealed, light-resistant container.[1]

The storage area should be cool, dry, and well-ventilated.

For long-term stability, some suppliers recommend storage at -20°C.[1]

Store away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan
Proper disposal of chemical waste is crucial for environmental safety and regulatory

compliance.

Unused Material: Dispose of the chemical in accordance with local, state, and federal

regulations. Do not pour down the drain.

Contaminated Materials: Absorb spills with an inert material (e.g., vermiculite, dry sand) and

place in a designated chemical waste container.[1]

Empty Containers: Dispose of empty containers as chemical waste, following institutional

and regulatory guidelines.

Experimental Workflow for Handling Methyl cis-9,10-
methylenehexadecanoate
The following diagram illustrates the standard workflow for safely handling Methyl cis-9,10-
methylenehexadecanoate in a laboratory setting.
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Caption: Workflow for Safe Handling of Methyl cis-9,10-methylenehexadecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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